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Compound Name: 2,3-Dibromopropionic acid

Cat. No.: B165491

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionic acid, with the chemical formula CsH4Br202, is a halogenated
carboxylic acid that serves as a versatile intermediate in organic synthesis.[1][2] Its utility in the
production of pharmaceuticals, pesticides, and other fine chemicals necessitates a thorough
understanding of its physical and chemical characteristics.[2][3] This technical guide provides
an in-depth overview of the core physical properties of 2,3-dibromopropionic acid, complete
with experimental protocols for their determination and graphical representations of its
synthesis and applications.

Core Physical Properties

The physical characteristics of 2,3-dibromopropionic acid are crucial for its handling, storage,
and application in various chemical reactions. This section summarizes the key quantitative
data in a structured format for easy reference and comparison.

Table 1: Quantitative Physical Properties of 2,3-Dibromopropionic Acid
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Property Value Source(s)

Molecular Formula C3HaBr20:2 [11[4115]

Molecular Weight 231.87 g/mol [1105161[7]

Melting Point 63-66 °C [1181e11o[11]

Boiling Point 160 °C at 20 mmHg [Lsionioni

Density 2.038 - 2.332 glcm? [1][4][8][9]

pKa 2.33 (at 25 °C) [8]

Appearance White to light yellow crystalline (2I415]
solid

Solubility in Water Soluble/Miscible [4][11][12]

Solubility in Organic Solvents Soluble in ethanol and acetone  [4]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of organic acids like 2,3-dibromopropionic acid.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

e Sample Preparation: A small amount of the dry, finely powdered 2,3-dibromopropionic acid
is packed into a capillary tube to a height of 2-3 mm.[13][14][15]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[13][14][15] This assembly is then placed in a melting point
apparatus, which typically consists of a heated block or an oil bath.
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Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid has transformed into a liquid (the
completion of melting) are recorded.[13][15][16] The melting point is reported as this range.
[16]

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Qualitative Assessment in Water: A small, measured amount (e.g., 25 mg) of 2,3-
dibromopropionic acid is added to a test tube containing a known volume (e.g., 0.75 mL)
of deionized water.[17] The tube is vigorously shaken.[17][18] If the solid dissolves
completely, it is deemed soluble.[19]

Qualitative Assessment in Organic Solvents: The same procedure is repeated with various
organic solvents such as ethanol and acetone to determine its solubility profile.[4]

pH Effect on Aqueous Solubility: For acidic compounds like 2,3-dibromopropionic acid,
solubility in aqueous basic solutions can be tested. A small amount of the acid is added to a
5% aqueous solution of sodium hydroxide and a 5% aqueous solution of sodium
bicarbonate.[17][18][20] Increased solubility in the basic solutions compared to water
indicates the formation of a more soluble salt.

Determination of pKa (Acid Dissociation Constant)

The pKa is a measure of the strength of an acid in solution. It is the pH at which the acid is
50% dissociated.

Methodology (NMR Titration):

o Sample Preparation: A series of solutions of 2,3-dibromopropionic acid are prepared in a
suitable solvent (e.g., D20) with varying pH values.[21]
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* NMR Spectroscopy: *H or 33C NMR spectra are acquired for each solution. The chemical
shifts of nuclei near the carboxylic acid group are sensitive to the protonation state of the
acid.[21]

o Data Analysis: The chemical shift of a specific proton or carbon is plotted against the pH of
the solution. This plot will generate a sigmoidal curve.[22]

o pKa Determination: The inflection point of the sigmoidal curve corresponds to the pKa of the
acid.[22] This is the pH at which the concentrations of the protonated and deprotonated

forms are equal.

Synthesis and Applications

2,3-Dibromopropionic acid is a key building block in organic chemistry. Its synthesis and
subsequent use in the formation of other valuable compounds are outlined below.

Synthesis of 2,3-Dibromopropionic Acid

The primary industrial synthesis of 2,3-dibromopropionic acid involves the bromination of

acrylic acid.[2][3]

Acrylic Acid
(CH2=CHCOOH)

Bromination Reaction

Addition across
double bond 2,3-Dibromopropionic Acid
(CH2BrCHBrCOOH)

Bromine
(Br2)

Click to download full resolution via product page

Caption: Synthesis of 2,3-Dibromopropionic Acid.

Role as a Chemical Intermediate

The reactivity of the bromine atoms and the carboxylic acid group makes 2,3-
dibromopropionic acid a valuable intermediate for synthesizing more complex molecules.[1]
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Caption: Applications of 2,3-Dibromopropionic Acid.

Safety and Handling

2,3-Dibromopropionic acid is classified as a corrosive solid that can cause severe skin burns
and eye damage.[5][11][12] It is also suspected of causing genetic defects.[11] Therefore,
appropriate personal protective equipment, including gloves, goggles, and a lab coat, should
be worn when handling this compound.[2][11] It should be stored in a cool, dry, and well-
ventilated area away from incompatible materials such as strong bases and oxidizing agents.
[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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